Cas no 64701-11-7 (Norethindrone b-D-Glucuronide)
Norethindrone β-D-Glucuronide is a conjugated metabolite of norethindrone, formed via glucuronidation, a key Phase II metabolic pathway. This compound is widely used as a reference standard in analytical chemistry and pharmacokinetic studies to quantify norethindrone and its metabolites in biological matrices. Its high purity and stability make it suitable for LC-MS, HPLC, and other chromatographic techniques, ensuring accurate calibration and method validation. As a glucuronide derivative, it aids in understanding drug metabolism, excretion mechanisms, and hormonal activity. Its well-characterized structure and reliable performance support research in endocrinology, toxicology, and drug development.
Norethindrone b-D-Glucuronide structure
Product Name:Norethindrone b-D-Glucuronide
CAS No:64701-11-7
MF:C26H34O8
MW:474.543368816376
CID:961366
PubChem ID:131882734
Update Time:2025-06-23
Norethindrone b-D-Glucuronide Chemical and Physical Properties
Names and Identifiers
-
- Norethindrone β-D-Glucuronide
- LogP
- Norethindrone β-D-Gl
- XM65UQA5TM
- Norethindrone ?-D-Glucuronide
- GLUCOSIDURONIC ACID, 3-OXO-19-NOR-17.ALPHA.-PREGN-4-EN-20-YN-17-YL
- .BETA.-D-GLUCOPYRANOSIDURONIC ACID, (17.ALPHA.)-3-OXO-19-NORPREGN-4-EN-20-YN-17-YL
- beta-D-Glucopyranosiduronic acid, (17alpha)-3-oxo-19-norpregn-4-en-20-yn-17-yl
- (17alpha)-3-?xo-19-norpregn-4-en-20-yn-17-yl beta-D-Glucopyranosiduronic Acid; Norethindrone Glucuronide;
- (2S,3S,4S,5R,6S)-6-{[(1R,3aS,3bR,9aR,9bS,11aS)-1-ethynyl-11a-methyl-7-oxo-2H,3H,3aH,3bH,4H,5H,8H,9H,9aH,9bH,10H,11H-cyclopenta[a]phenanthren-1-yl]oxy}-3,4,5-trihydroxyoxane-2-carboxylic acid
- Norethindrone Glucuronide
- (2S,3S,4S,5R,6S)-6-[[(8R,9S,10R,13S,14S,17R)-17-Ethynyl-13-methyl-3-oxo-1,2,6,7,8,9,10,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-17-yl]oxy]-3,4,5-trihydroxyoxane-2-carboxylic acid
- UNII-XM65UQA5TM
- Norethindrone beta-D-Glucuronide
- Glucosiduronic acid, 3-oxo-19-nor-17alpha-pregn-4-en-20-yn-17-yl
- Norethindrone b-D-Glucuronide
- 64701-11-7
- (2S,3S,4S,5R,6S)-6-(((8R,9S,10R,13S,14S,17R)-17-Ethynyl-13-methyl-3-oxo-2,3,6,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl)oxy)-3,4,5-trihydroxytetrahydro-2H-pyran-2-carboxylic acid
-
- Inchi: 1S/C26H34O8/c1-3-26(34-24-21(30)19(28)20(29)22(33-24)23(31)32)11-9-18-17-6-4-13-12-14(27)5-7-15(13)16(17)8-10-25(18,26)2/h1,12,15-22,24,28-30H,4-11H2,2H3,(H,31,32)/t15-,16+,17+,18-,19-,20-,21+,22-,24-,25-,26-/m0/s1
- InChI Key: CQOHDQNOAACQBL-GBJMIENCSA-N
- SMILES: O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](C(=O)O)O1)O)O)O)[C@@]1(C#C)CC[C@H]2[C@@H]3CCC4=CC(CC[C@@H]4[C@H]3CC[C@@]21C)=O
Computed Properties
- Exact Mass: 474.22542
- Monoisotopic Mass: 474.22536804g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 34
- Rotatable Bond Count: 4
- Complexity: 950
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 11
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 134Ų
Experimental Properties
- Density: 1.4±0.1 g/cm3
- Melting Point: 198-200°C (dec.)
- Boiling Point: 688.1±55.0 °C at 760 mmHg
- Flash Point: 231.4±25.0 °C
- Solubility: Methanol (Slightly), Water (Slightly)
- PSA: 133.52
- Vapor Pressure: 0.0±4.9 mmHg at 25°C
Norethindrone b-D-Glucuronide Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Hygroscopic, -20?C Freezer, Under Inert Atmosphere
Norethindrone b-D-Glucuronide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | BICL4177-1mg |
Norethindrone-17-O-beta-D-glucuronide |
64701-11-7 | 95% min | 1mg |
£318.00 | 2025-02-21 | |
| Apollo Scientific | BICL4177-2mg |
Norethindrone-17-O-beta-D-glucuronide |
64701-11-7 | 95% min | 2mg |
£539.00 | 2025-02-21 | |
| Apollo Scientific | BICL4177-5mg |
Norethindrone-17-O-beta-D-glucuronide |
64701-11-7 | 95% min | 5mg |
£1077.00 | 2025-02-21 | |
| TRC | N676005-1mg |
Norethindrone b-D-Glucuronide |
64701-11-7 | 1mg |
$ 184.00 | 2023-09-06 | ||
| TRC | N676005-2mg |
Norethindrone b-D-Glucuronide |
64701-11-7 | 2mg |
$356.00 | 2023-05-17 | ||
| TRC | N676005-5mg |
Norethindrone b-D-Glucuronide |
64701-11-7 | 5mg |
$850.00 | 2023-05-17 | ||
| TRC | N676005-10mg |
Norethindrone b-D-Glucuronide |
64701-11-7 | 10mg |
$1453.00 | 2023-05-17 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1595393-1mg |
(2S,3S,4S,5R,6S)-6-(((8R,9S,10R,13S,14S,17R)-17-ethynyl-13-methyl-3-(oxo-17O)-2,3,6,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl)oxy)-3,4,5-trihydroxytetrahydro-2H-pyran-2-carboxylic acid |
64701-11-7 | 98% | 1mg |
¥ƱĕœŻ | 2023-07-25 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-210574-1mg |
Norethindrone β-D-Glucuronide, |
64701-11-7 | 1mg |
¥2858.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-210574-1 mg |
Norethindrone β-D-Glucuronide, |
64701-11-7 | 1mg |
¥2,858.00 | 2023-07-11 |
Norethindrone b-D-Glucuronide Related Literature
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
64701-11-7 (Norethindrone b-D-Glucuronide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk